Cas no 1341603-63-1 ((1-cyclopentyl-1H-pyrazol-3-yl)methanesulfonamide)

(1-cyclopentyl-1H-pyrazol-3-yl)methanesulfonamide structure
1341603-63-1 structure
Product Name:(1-cyclopentyl-1H-pyrazol-3-yl)methanesulfonamide
CAS No:1341603-63-1
MF:C9H15N3O2S
MW:229.299300432205
MDL:MFCD20413124
CID:5243315
PubChem ID:64785352
Update Time:2023-11-24

(1-cyclopentyl-1H-pyrazol-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • (1-cyclopentyl-1H-pyrazol-3-yl)methanesulfonamide
    • (1-Cyclopentylpyrazol-3-yl)methanesulfonamide
    • 1H-Pyrazole-3-methanesulfonamide, 1-cyclopentyl-
    • MDL: MFCD20413124
    • Inchi: 1S/C9H15N3O2S/c10-15(13,14)7-8-5-6-12(11-8)9-3-1-2-4-9/h5-6,9H,1-4,7H2,(H2,10,13,14)
    • InChI Key: QSZTYAWLEMNKPT-UHFFFAOYSA-N
    • SMILES: S(CC1C=CN(C2CCCC2)N=1)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 306
  • XLogP3: -0.1
  • Topological Polar Surface Area: 86.4

(1-cyclopentyl-1H-pyrazol-3-yl)methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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(1-cyclopentyl-1H-pyrazol-3-yl)methanesulfonamide
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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